Cas no 17589-70-7 (2-(dimethylamino)methylcyclohexan-1-ol)

• Product Name: 2-(dimethylamino)methylcyclohexan-1-ol
• CAS No: 17589-70-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 1362402
• PubChem ID: 368214
• Update Time: 2025-06-15

2-(dimethylamino)methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[(dimethylamino)methyl]-
• HMS1410A02
• AKOS003587937
• G44486
• 2-((Dimethylamino)methyl)cyclohexanol
• SCHEMBL5342502
• Enamine_005634
• AKOS017268831
• 2-((Dimethylamino)methyl)cyclohexanol hydrochloride
• IDI1_007869
• 2-(dimethylaminomethyl)cyclohexanol
• NSC638641
• 2-[(dimethylamino)methyl]cyclohexanol
• 17589-70-7
• 2-[(dimethylamino)methyl]cyclohexan-1-ol
• DTXSID201288110
• EN300-60880
• 2-(dimethylamino)methylcyclohexan-1-ol

• Inchi： 1S/C9H19NO/c1-10(2)7-8-5-3-4-6-9(8)11/h8-9,11H,3-7H2,1-2H3
• InChI Key： LBKGSNPSDIYPBE-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CN(C)C

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(dimethylamino)methylcyclohexan-1-ol

Introduction to 2-(dimethylamino)methylcyclohexan-1-ol (CAS No. 17589-70-7) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-(dimethylamino)methylcyclohexan-1-ol, identified by the chemical abstracts service number 17589-70-7, is a compound of significant interest in the realms of organic synthesis and pharmaceutical development. This molecule, featuring a cyclohexane ring substituted with a dimethylamino group at the 2-position and a hydroxyl group at the 1-position, exhibits a unique structural framework that lends itself to diverse applications. The presence of both basic and hydroxyl functionalities makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of pharmacologically active agents.

The compound's structural motif—a cyclohexane ring with substituents at specific positions—has garnered attention for its potential in drug design. The dimethylamino moiety, known for its ability to enhance solubility and metabolic stability, is particularly valuable in medicinal chemistry. This feature is increasingly relevant in the context of modern drug discovery, where optimizing pharmacokinetic properties is critical for therapeutic efficacy. The hydroxyl group, on the other hand, provides a site for further functionalization, enabling the construction of more intricate molecular architectures.

In recent years, there has been growing interest in the development of novel ligands for receptor binding studies. The structural flexibility of 2-(dimethylamino)methylcyclohexan-1-ol makes it an attractive candidate for designing molecules that interact with biological targets. For instance, its scaffold has been explored as a precursor in the synthesis of compounds targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit properties conducive to modulating neurotransmitter activity, a promising avenue for treating conditions such as depression and anxiety.

The pharmaceutical industry has also leveraged 2-(dimethylamino)methylcyclohexan-1-ol in the development of prodrugs. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. The compound's ability to undergo enzymatic transformations while maintaining structural integrity makes it an ideal candidate for this purpose. By incorporating this moiety into drug candidates, researchers aim to improve bioavailability and reduce side effects, aligning with broader trends in precision medicine.

Beyond pharmaceutical applications, 2-(dimethylamino)methylcyclohexan-1-ol has found utility in chemical research as a building block for more complex organic molecules. Its cyclohexane core provides a stable platform for further derivatization, enabling chemists to explore new synthetic pathways. This has implications not only in drug discovery but also in materials science, where tailored molecular structures are essential for developing advanced materials with specific properties.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(dimethylamino)methylcyclohexan-1-ol's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for designing molecules with optimized binding affinities and selectivity, reducing off-target effects and improving therapeutic outcomes. Such computational approaches are becoming increasingly integral to modern drug design pipelines.

The synthesis of 2-(dimethylamino)methylcyclohexan-1-ol itself presents an interesting challenge due to its functionalized cyclohexane ring. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined these processes, making large-scale production more feasible. These advancements are particularly significant for industrial applications where cost-effectiveness and scalability are paramount.

In conclusion, 2-(dimethylamino)methylcyclohexan-1-ol (CAS No. 17589-70-7) represents a compound with multifaceted potential across various domains of chemical research and pharmaceutical development. Its unique structural features—combining a cyclohexane core with both basic and hydroxyl functionalities—make it a valuable intermediate for synthesizing complex molecules. As research continues to uncover new applications for this compound, its role in advancing therapeutic agents and materials science is likely to expand further.